Cas no 4638-92-0 ((+)-trans-Chrysanthemic Acid)

(+)-trans-Chrysanthemic Acid is a monocyclic carboxylic acid widely recognized for its role as a key intermediate in the synthesis of pyrethroid insecticides. Its stereospecific (+)-trans configuration ensures high reactivity and selectivity in chemical transformations, making it valuable for producing biologically active compounds. The compound exhibits excellent stability and purity, facilitating precise applications in agrochemical research and development. Its structural specificity allows for efficient derivatization, enabling the creation of potent insecticidal agents with enhanced efficacy and reduced environmental impact. (+)-trans-Chrysanthemic Acid is commonly utilized in laboratory and industrial settings, where its consistent quality and reliable performance support advanced synthetic workflows.

(+)-trans-Chrysanthemic Acid structure

Product Name:(+)-trans-Chrysanthemic Acid

CAS No:4638-92-0

MF:C₁₀H₁₆O₂

MW:168.232843399048

MDL:MFCD00057698

CID:45219

PubChem ID:57647664

Update Time:2025-06-07

(+)-trans-Chrysanthemic Acid Chemical and Physical Properties

Names and Identifiers

- (1S,3S)-2,2-Dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylic acid
- (1R-trans)-2,2-Dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid
- (+)-trans-Chrysanthemic Acid
- trans-(+)-Chrysanthemic acid
- 4-09-00-00169 (Beilstein Handbook Reference)
- (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylic acid
- DL-trans-Chrysanthemummonocarboxylic acid
- 23FP207VLY
- trans-DL-Chrysanthemumic Acid
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R,3R)-
- (.+/-.)-trans-Chrysanthemic Acid
- (+)-(1R,3R)-2,2-Dimethyl-3-(2-methylpropenyl)cyclopropanecarboxylic acid
- CHRYSANTHEMIC ACID D-TRANS-FORM [MI]
- (1R,3R)-trans-2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylic acid
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, trans-(.+/-.)-
- dl-trans-Chrysanthemic acid
- (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid
- DTXSID101033188
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R-trans)-
- AKOS024318865
- CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYLPROPENYL)-, (1R,3R)-(+)-
- BRN 2043419
- DL-trans-Chrysanthemumic acid
- LMPR0102060001
- NS00083833
- (+/-)-trans-Chrysanthemic acid
- (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylic acid
- (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid
- (+)-trans-Chrysanthemic acid, >=97.0% (GC)
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, (1R,3R)-
- trans-2,2-Dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid
- SCHEMBL739718
- trans-(+)Chrysanthemic acid
- EINECS 225-067-5
- UNII-23FP207VLY
- (.+/-.)-trans-Chrysanthemumic Acid
- (1R-trans)-Chrysanthemic acid
- 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid, trans- #
- (1R,3R)-chrysanthemic acid
- trans-Chrysanthemumic acid
- (R,R)-chrysanthemic acid
- (.+/-.)-trans-Chrysanthemummonocarboxylic Acid
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (1R,3R)-rel-
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, trans-(.+/-.)-
- Q5114537
- CHRYSANTHEMIC ACID, TRANS-(+)-
- Trans-chrysanthemic acid
- Chrysanthemic acid d-trans-form
- 4638-92-0
- C09842
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, trans-
- (+)-trans-Chrysanthemumsaeure
- (1R,3R) 2,2-dimethyl-3-(2-methyl-1-propenyl)-cyclopropane-1-carboxylic acid
- CHEBI:39100
- (+)-trans-Chrysanthemumsaure
- G78495
- MDL： MFCD00057698
- Inchi： 1S/C10H16O2/c1-6(2)5-7-8(9(11)12)10(7,3)4/h5,7-8H,1-4H3,(H,11,12)/t7-,8+/m1/s1
- InChI Key： XLOPRKKSAJMMEW-SFYZADRCSA-N
- SMILES： OC([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

Exact Mass: 168.11500
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: -1
XLogP3: 4.1
Topological Polar Surface Area: 40.1

Experimental Properties

Color/Form: Colorless or yellow transparent liquid
Density: 0.9934 (rough estimate)
Melting Point: 17-21 °C
Boiling Point: 255.81°C (rough estimate)
Flash Point: 119.0±18.9 °C
Refractive Index: n20/D 1.477
PSA: 37.30000
LogP: 2.30940
Specific Rotation: D25 +14.16° (c = 1.554 in abs alc)
Optical Activity: [α]/D +14±1°, c = 2% in ethanol
Solubility: dissolve in water
Vapor Pressure: 0.0±1.0 mmHg at 25°C

(+)-trans-Chrysanthemic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： S26
FLUKA BRAND F CODES：10-23
RTECS：GZ1280000
Hazardous Material Identification：
Safety Term：S26
Risk Phrases：R36/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(+)-trans-Chrysanthemic Acid Customs Data

HS CODE：2916209090
Customs Data：

China Customs Code:
2916209090

Overview:

2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(+)-trans-Chrysanthemic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	18509-500MG-F	(+)-trans-Chrysanthemic Acid	4638-92-0	≥97.0% (GC)	500MG	￥3691.85	2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C929459-500mg	(+)-trans-Chrysanthemic acid	4638-92-0	95%	500mg	￥3,706.20	2022-10-10
TRC	C432765-50mg	(+)-trans-Chrysanthemic Acid	4638-92-0		50mg	$150.00	2023-05-18
TRC	C432765-500mg	(+)-trans-Chrysanthemic Acid	4638-92-0		500mg	$1154.00	2023-05-18
1PlusChem	1P003VB4-1g	trans-(+)-Chrysanthemic acid	4638-92-0	99%	1g	$450.00	2025-02-20
1PlusChem	1P003VB4-5g	trans-(+)-Chrysanthemic acid	4638-92-0	99%	5g	$1384.00	2025-02-20
TRC	C432765-1g	(+)-trans-Chrysanthemic Acid	4638-92-0		1g	$ 1800.00	2023-09-08
OTAVAchemicals	2842815-500MG	2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid	4638-92-0	95%	500MG	$125	2023-07-10
OTAVAchemicals	2842815-1000MG	2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylic acid	4638-92-0	95%	1g	$175	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	18509-500MG-500mg	(+)-trans-Chrysanthemic Acid	4638-92-0		500mg	¥4077.25	2023-12-10

(+)-trans-Chrysanthemic Acid Related Literature

1. Role of the solvent in optical resolution of trans-chrysanthemic acid via diastereomeric salt formation with (1R,2R)-1-(4-nitrophenyl)-2-dimethylaminopropane-1,3-diol

éva Kozsda-Kovács,Gy?rgy Miklós Keserü,Gy?rgy Miklós Keserü,Zsolt B?cskei,Ildikó Szilágyi,Kálmán Simon,Béla Bertók,Elemér Fogassy J. Chem. Soc. Perkin Trans. 2 2000 149
2. A stereoselective synthesis of trans-chrysanthemic acid

R. W. Mills,R. D. H. Murray,R. A. Raphael J. Chem. Soc. D 1971 555a
3. A stereoselective synthesis of trans-chrysanthemic acid

R. W. Mills,R. D. H. Murray,R. A. Raphael J. Chem. Soc. D 1971 555a
4. 948. Synthesis, absolute configuration, and ring-fission of cis- and trans-homocaronic acid: their configurative relation to natural terpenes

L. Crombie,J. Crossley,D. A. Mitchard J. Chem. Soc. 1963 4957
5. A new stereoselective synthesis of trans-chrysanthemic acid [2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid]

R. W. Mills,R. D. H. Murray,R. A. Raphael J. Chem. Soc. Perkin Trans. 1 1973 133

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Cas no 4638-92-0 ((+)-trans-Chrysanthemic Acid)

(+)-trans-Chrysanthemic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(+)-trans-Chrysanthemic Acid Security Information

(+)-trans-Chrysanthemic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

(+)-trans-Chrysanthemic Acid Pricemore >>

(+)-trans-Chrysanthemic Acid Related Literature

Related Categories

4638-92-0 ((+)-trans-Chrysanthemic Acid) Related Products